Cas no 17297-40-4 (Carbophenothion Sulfoxide)

• Product Name: Carbophenothion Sulfoxide
• CAS No: 17297-40-4
• MF: C₁₁H₁₆ClO₃PS₃
• MW: 358.864699363709
• CID: 162628
• PubChem ID: 566410
• Update Time: 2025-06-08

Carbophenothion Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,S-[[(4-chlorophenyl)sulfinyl]methyl] O,O-diethyl ester
• (4-chlorophenyl)sulfinylmethylsulfanyl-diethoxy-sulfanylidene-λ⁵-phosphane
• CARBOPHENOTHION SULFOXIDE
• Carbofenothion sulfoxide
• Trithion sulfoxide
• R-1988
• S-(p-ChlorophenylsulfinylMethyl) O,O-D
• Dithiophosphoric acid S-(p-chlorophenylsulfinylmethyl)O,O-diethyl ester
• S-[[(p-Chlorophenyl)sulfinyl]Methyl]phosphorodithioic Acid O,O-Diethyl Ester
• S-[[(4-Chlorophenyl)sulfinyl]Methyl]phosphorodithioic Acid O,O-Diethyl Ester
• CARBOPHENOTHION SULFOXIDE)
• LAHNDTNSNGVHPJ-UHFFFAOYSA-N
• S-[(4-Chlorobenzene-1-sulfinyl)methyl] O,O-diethyl phosphorodithioate
• S-(p-Chlorophenylsulfinylmethyl) O,O-diethyl phosphorodithioate
• FT-0664275
• Phosphorodithioic acid, S-[[(4-chlorophenyl)sulfinyl]methyl] O,O-diethyl ester
• DTXSID80864763
• S-([(4-Chlorophenyl)sulfinyl]methyl) O,O-diethyl dithiophosphate #
• S-(((4-Chlorophenyl)sulfinyl)methyl) O,O-diethyl phosphorodithioate
• 17297-40-4
• (4-chlorophenyl)sulfinylmethylsulfanyl-diethoxy-sulfanylidene-lambda5-phosphane
• R 1988
• Phosphorodithioic acid, S-(((4-chlorophenyl)sulfinyl)methyl) O,O-diethyl ester
• Carbophenothion-sulfoxide
• Phosphorodithioic acid, S-[[(p-chlorophenyl)sulfinyl]methyl] O,O-diethyl ester
• Phosphorodithioic acid, S-(((p-chlorophenyl)sulfinyl)methyl) O,O-diethyl ester
• Carbophenothion Sulfoxide

• Inchi： 1S/C11H16ClO3PS3/c1-3-14-16(17,15-4-2)18-9-19(13)11-7-5-10(12)6-8-11/h5-8H,3-4,9H2,1-2H3
• InChI Key： LAHNDTNSNGVHPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CSP(OCC)(OCC)=S)=O

Computed Properties

• Exact Mass: 357.96900
• Monoisotopic Mass: 357.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Density: 1.41
• Boiling Point: 457.8°C at 760 mmHg
• Flash Point: 230.7°C
• Refractive Index: 1.616
• PSA: 121.94000
• LogP: 5.95210

Carbophenothion Sulfoxide Security Information

• Hazardous Material transportation number：UN 3018
• Safety Term：6.1(a)
• Packing Group：II
• HazardClass：6.1(a)
• PackingGroup：II

Additional information on Carbophenothion Sulfoxide

Carbophenothion Sulfoxide (CAS No. 17297-40-4): A Comprehensive Overview

Carbophenothion Sulfoxide, a derivative of the organophosphorus compound Carbophenothion, is a compound of significant interest in the field of agrochemicals and pharmaceutical research. With the CAS number 17297-40-4, this sulfoxide variant has garnered attention due to its unique chemical properties and potential applications. This article provides an in-depth exploration of Carbophenothion Sulfoxide, delving into its chemical structure, synthesis methods, biological activities, and the latest research findings that highlight its importance in modern science.

The chemical structure of Carbophenothion Sulfoxide is characterized by a sulfoxide group attached to a phenyl ring, which is further substituted with an ethyl and a thiophenyl group. This configuration imparts distinct reactivity and stability, making it a valuable compound for various chemical transformations. The sulfoxide moiety, in particular, plays a crucial role in modulating the compound's biological activity, influencing its interaction with biological targets.

One of the most notable aspects of Carbophenothion Sulfoxide is its synthesis pathway. The compound is typically synthesized through the oxidation of Carbophenothion, a process that involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic oxidation using transition metal catalysts, have been employed to enhance the efficiency of this process. These methods not only improve the yield but also minimize the formation of by-products, making the synthesis more sustainable and environmentally friendly.

Beyond its synthetic significance, Carbophenothion Sulfoxide has demonstrated remarkable biological activities that have attracted extensive research interest. Studies have shown that this compound exhibits potent insecticidal properties, making it a promising candidate for use in pest control strategies. The sulfoxide group enhances its bioavailability and target specificity, allowing for more effective pest management with reduced environmental impact.

In addition to its insecticidal properties, Carbophenothion Sulfoxide has been investigated for its potential pharmacological applications. Research indicates that this compound may possess anti-inflammatory and antioxidant effects, which could make it valuable in the development of novel therapeutic agents. The ability of sulfoxides to act as bioisosteres has been particularly noted in drug design, where they can replace oxygen atoms in other molecules to improve pharmacokinetic properties.

The latest research on Carbophenothion Sulfoxide has also explored its role in chemical biology and synthetic chemistry. Researchers have utilized this compound as a building block for more complex molecules, demonstrating its versatility in organic synthesis. Furthermore, studies have highlighted its potential in developing new catalysts and ligands for various chemical reactions. These findings underscore the compound's importance not only as an agrochemical but also as a tool in fundamental chemical research.

Environmental considerations are another critical aspect of Carbophenothion Sulfoxide research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce environmental footprint. Additionally, studies have focused on understanding the degradation pathways of this compound in natural systems, providing insights into its long-term environmental impact. These studies are essential for ensuring that the use of Carbophenothion Sulfoxide is sustainable and does not pose undue risks to ecosystems.

The future prospects of Carbophenothion Sulfoxide are promising, with ongoing research aimed at expanding its applications across multiple fields. Innovations in drug discovery and agrochemical development are expected to drive further interest in this compound. As our understanding of its properties grows, so too will its potential contributions to science and industry.